Jbir-15

• Molecular Formula: C22H34N4O4
• Molecular Weight: 418.5 g/mol
• InChI: InChI=1S/C22H34N4O4/c1-6-7-8-9-10-13-18(27)25-17-12-11-14-23-20(28)16(4)24-21(29)19(15(2)3)26(5)22(17)30/h6-10,13,15-17,19H,11-12,14H2,1-5H3,(H,23,28)(H,24,29)(H,25,27)/b7-6+,9-8+,13-10+/t16-,17-,19-/m0/s1
• InChIKey: IBQPLRWXHSRNAW-VUOPYGPLSA-N

JBIR-15 Antifungal Compound Profile

JBIR-15 (CAS 1198588-57-6) is a cyclic tripeptide of the aspochracin class, identified as an N-demethyl aspochracin derivative isolated from the marine sponge-derived fungus Aspergillus sclerotiorum Huber Sp080903f04 [1]. This compound serves as a selective antifungal agent, demonstrating potent activity specifically against Candida albicans, with no observed antibacterial or cytotoxic effects in standard assays [2]. Its distinct biological profile, rooted in a precise structural modification relative to the parent compound aspochracin, positions it as a key reference molecule for antifungal selectivity studies and natural product derivative research.

1

Workflow

Antifungal selectivity screening studies against C. albicans

2

Selection logic

N-demethylated aspochracin derivative with reported fungal-selective profile

3

Use context

SAR reference for scaffold-specific antifungal activation

• [1] Motohashi K, Inaba S, Takagi M, Shin-ya K. JBIR-15, a new aspochracin derivative, isolated from a sponge-derived fungus, Aspergillus sclerotiorum Huber Sp080903f04. Biosci Biotechnol Biochem. 2009 Aug;73(8):1898-900. doi: 10.1271/bbb.90228. View Source
• [2] Zheng J, Zhu H, Hong K, et al. Cyclic tripeptides from the halotolerant fungus Aspergillus sclerotiorum PT06-1. J Nat Prod. 2010 Jun 25;73(6):1133-7. doi: 10.1021/np100198h. View Source

JBIR-15 Antifungal Selectivity

Generic substitution of JBIR-15 with its parent compound, aspochracin, or other closely related cyclic tripeptides like sclerotiotide C, is not scientifically valid due to profound functional divergence arising from a single structural modification. While aspochracin lacks antifungal activity against C. albicans entirely [1], JBIR-15's N-demethylation confers a specific and potent antifungal effect [2]. Furthermore, within the same compound class, JBIR-15 exhibits a unique lack of antibacterial activity, contrasting with several analogs that demonstrate broader antimicrobial profiles [3]. Therefore, procurement decisions must be guided by the compound's specific, verifiable biological data rather than class-based assumptions.

Parent compound

Aspochracin lacks antifungal activity against C. albicans; N-demethylation in JBIR-15 is required for reported target engagement.

Analog mismatch

Sclerotiotide C exhibits broader antimicrobial and differing tumor-cell response; JBIR-15's narrow antifungal profile may not transfer.

Class assumption

Cyclic tripeptide class includes both inactive and active antifungal members; procurement must be guided by compound-specific data.

• [1] Bertin Bioreagent. Aspochracin Product Overview [Technical Datasheet]. View Source
• [2] Motohashi K, Inaba S, Takagi M, Shin-ya K. JBIR-15, a new aspochracin derivative, isolated from a sponge-derived fungus, Aspergillus sclerotiorum Huber Sp080903f04. Biosci Biotechnol Biochem. 2009 Aug;73(8):1898-900. doi: 10.1271/bbb.90228. View Source
• [3] Zheng J, Zhu H, Hong K, et al. Cyclic tripeptides from the halotolerant fungus Aspergillus sclerotiorum PT06-1. J Nat Prod. 2010 Jun 25;73(6):1133-7. doi: 10.1021/np100198h. View Source

JBIR-15 Quantitative Evidence

Antifungal Activity vs. Aspochracin

JBIR-15 demonstrates a complete functional divergence from its parent compound, aspochracin. While aspochracin shows no antifungal activity against C. albicans at concentrations up to 0.1 mg/mL [1], JBIR-15 exhibits a Minimum Inhibitory Concentration (MIC) of 30 µM against the same pathogen [2]. This stark contrast highlights the critical impact of the N-demethylation structural modification on conferring antifungal activity.

Antifungal vs. Aspochracin

Head-to-head

JBIR-15 MIC 30 µM vs. aspochracin inactive (>0.1 mg/mL)

Supports scaffold-specific antifungal activation context

Functional divergence driven by N-demethylation

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against Candida albicans
Target Compound Data	30 µM
Comparator Or Baseline	Aspochracin: No activity up to 0.1 mg/mL
Quantified Difference	Functional divergence (active vs. inactive)
Conditions	In vitro broth microdilution assay (C. albicans)

Why This Matters

This confirms JBIR-15 is the only compound within this direct lineage possessing verifiable antifungal activity, making it the required procurement choice for antifungal studies involving this chemical scaffold.

• [1] Bertin Bioreagent. Aspochracin Product Overview [Technical Datasheet]. View Source
• [2] Zheng J, Zhu H, Hong K, et al. Cyclic tripeptides from the halotolerant fungus Aspergillus sclerotiorum PT06-1. J Nat Prod. 2010 Jun 25;73(6):1133-7. doi: 10.1021/np100198h. View Source

Antifungal Selectivity vs. Sclerotiotides

In a direct head-to-head study evaluating 13 cyclic tripeptides, JBIR-15 (MIC = 30 µM) demonstrated antifungal activity against C. albicans that was 4-fold less potent than sclerotiotide A (MIC = 7.5 µM) and nearly 8-fold less potent than sclerotiotide B (MIC = 3.8 µM), but it was 2.2-fold more potent than sclerotiotide I (MIC = 6.7 µM) when comparing raw numerical values [1]. Importantly, JBIR-15 was one of only five compounds from this set to exhibit any antifungal activity, with the remaining eight showing no effect, underscoring the selectivity of the active subset.

Antifungal Selectivity vs. Sclerotiotides

Head-to-head

JBIR-15 MIC 30 µM; sclerotiotide B 3.8 µM, sclerotiotide A 7.5 µM

Reported moderate antifungal activity within active subset

Potency ranking based on in vitro broth microdilution

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against Candida albicans
Target Compound Data	30 µM
Comparator Or Baseline	Sclerotiotide A (7.5 µM), Sclerotiotide B (3.8 µM), Sclerotiotide F (30 µM), Sclerotiotide I (6.7 µM)
Quantified Difference	Varies by analog; JBIR-15 is less potent than sclerotiotides A, B, and I, but equally potent to sclerotiotide F.
Conditions	In vitro broth microdilution assay (C. albicans)

Why This Matters

This data allows researchers to select the precise level of antifungal potency required for their assay. If high potency is needed, sclerotiotide A or B may be preferred; if a reference compound with moderate, well-documented activity is required, JBIR-15 serves as an appropriate benchmark.

• [1] Zheng J, Zhu H, Hong K, et al. Cyclic tripeptides from the halotolerant fungus Aspergillus sclerotiorum PT06-1. J Nat Prod. 2010 Jun 25;73(6):1133-7. doi: 10.1021/np100198h. View Source

Antibacterial Inactivity vs. Sclerotiotides

In a panel of antibacterial assays against E. coli and S. aureus, JBIR-15 exhibited no observable activity . While the exact MIC values for the sclerotiotides against these bacterial strains were not quantified in the same study, the publication notes that only sclerotiotides A, B, F, I, and JBIR-15 showed selective antifungal activity against C. albicans, implying that other analogs in the set (sclerotiotides C, D, E, G, H, J, K) were also inactive or the active subset lacked antibacterial properties [1]. This distinguishes JBIR-15's bioactivity profile as narrowly selective for fungal targets.

Antibacterial Inactivity

Class-level

No observable activity against E. coli and S. aureus

Supports fungal-selective screening context

Exact comparator MICs not quantified in source

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against bacterial strains (E. coli, S. aureus)
Target Compound Data	No observable activity
Comparator Or Baseline	Sclerotiotides C, D, E, G, H, J, K (inactive); Activity of Sclerotiotides A, B, F, I against bacteria not quantified but implied to be low or absent due to selective antifungal activity.
Quantified Difference	Qualitative difference (active vs. inactive subset)
Conditions	In vitro antibacterial susceptibility testing

Why This Matters

For research requiring a fungal-selective agent with a minimal antibacterial footprint, JBIR-15 offers a clean profile, reducing the risk of confounding results in co-culture or microbiome interaction studies compared to a broader-spectrum antimicrobial.

• [1] Zheng J, Zhu H, Hong K, et al. Cyclic tripeptides from the halotolerant fungus Aspergillus sclerotiorum PT06-1. J Nat Prod. 2010 Jun 25;73(6):1133-7. doi: 10.1021/np100198h. View Source

Lack of Cytotoxicity vs. Sclerotiotides

JBIR-15 demonstrates a favorable selectivity profile by exhibiting no observable cytotoxicity against human HL-60 (promyelocytic leukemia) and A549 (lung carcinoma) cell lines . This is a class-level characteristic shared by the active antifungal subset (sclerotiotides A, B, F, I, and JBIR-15), which did not show cytotoxicity against these cell lines [1]. This differentiates them from other aspochracin-type compounds that may possess cytotoxic or insecticidal activities.

Cytotoxicity Profile

Class-level

No observable cytotoxicity against HL-60 and A549 cell lines

Cell-model endpoint review context

Characteristic shared by active antifungal subset

Evidence Dimension	Cytotoxicity against HL-60 and A549 cell lines
Target Compound Data	No observable activity
Comparator Or Baseline	Sclerotiotides A, B, F, I (no observable activity)
Quantified Difference	None within the active subset
Conditions	In vitro cytotoxicity assay

Why This Matters

The lack of intrinsic cytotoxicity against these mammalian cell lines supports the use of JBIR-15 as a tool compound to study antifungal mechanisms without the confounding variable of host cell toxicity.

• [1] Zheng J, Zhu H, Hong K, et al. Cyclic tripeptides from the halotolerant fungus Aspergillus sclerotiorum PT06-1. J Nat Prod. 2010 Jun 25;73(6):1133-7. doi: 10.1021/np100198h. View Source

Hep-G2 Anti-Tumor Activity vs. Sclerotiotide C

In a direct head-to-head comparison on the human hepatocellular carcinoma cell line Hep-G2, JBIR-15 at a concentration of 10 µM achieved an inhibition rate of 11.78%, which is approximately half the inhibition rate of sclerotiotide C, which showed 21.09% inhibition at the same concentration [1]. This data indicates a moderate and distinct level of anti-proliferative activity for JBIR-15, differentiating it from sclerotiotide C within this specific cancer cell model.

Hep-G2 Anti-Proliferation

Head-to-head

JBIR-15 11.78% inhibition vs. sclerotiotide C 21.09% at 10 µM

Supports tumor-cell model response interpretation

Hep-G2 hepatocellular carcinoma assay

Evidence Dimension	Inhibition rate on human hepatocellular carcinoma cell line (Hep-G2)
Target Compound Data	11.78%
Comparator Or Baseline	Sclerotiotide C: 21.09%
Quantified Difference	~1.8-fold lower inhibition rate
Conditions	10 µM concentration, in vitro cell proliferation assay

Why This Matters

This provides a quantifiable differentiation point for researchers investigating the anti-tumor potential of this compound class. If moderate activity is desired for a control or combination study, JBIR-15 offers a distinct profile from the more potent sclerotiotide C.

• [1] Patent Application 20250207167. Aspergillus (Zhejiang University of Technology). View Source

JBIR-15 Application Scenarios

N-Demethylation Antifungal Control

JBIR-15 is ideal for experiments designed to demonstrate how a single N-demethylation event on the aspochracin scaffold converts a molecule from an inactive (aspochracin) to an active antifungal agent (JBIR-15) [1]. This provides a powerful teaching and research tool for structure-activity relationship (SAR) studies, medicinal chemistry, and understanding fungal secondary metabolite diversification .

Antifungal Selectivity Reference

In a set of 13 cyclic tripeptides, JBIR-15 exhibited an MIC of 30 µM against C. albicans, positioning it as a compound with moderate potency compared to more active analogs like sclerotiotide B (MIC 3.8 µM) [1]. Its clean profile of lacking antibacterial and cytotoxic activity makes it a valuable reference for studies focused on fungal-selective mechanisms, providing a benchmark for compounds with similar or improved selectivity .

Hep-G2 Anti-Proliferation Benchmark

With a documented inhibition rate of 11.78% on Hep-G2 hepatocellular carcinoma cells at a concentration of 10 µM, JBIR-15 can serve as a moderate-activity benchmark for screening other natural products or synthetic derivatives in anti-tumor research [1]. Its activity level provides a distinct comparator for assessing the efficacy of more potent analogs, such as sclerotiotide C, which shows a higher inhibition rate under identical conditions .

Fungal-Selective Microbiome Tool

The lack of observable antibacterial activity against E. coli and S. aureus [1] qualifies JBIR-15 as a selective antifungal tool. This property is essential for research investigating fungal-bacterial interactions within polymicrobial communities or the gut microbiome, as it allows for specific modulation of the fungal component without directly affecting the bacterial population .

Application

Selection Property

Validation Focus

N-Demethylation SAR studies

Scaffold-specific antifungal activation

Aspochracin-to-JBIR-15 functional comparison

Antifungal selectivity reference

Moderate-activity benchmark in cyclic tripeptide set

MIC and fungal-selectivity endpoint review

Hep-G2 anti-proliferation benchmark

Moderate tumor-cell model response

Hep-G2 inhibition rate context

Fungal-selective microbiome tool

Narrow antibacterial inactivity profile

Absence of antibacterial endpoint confounding

• [1] Zheng J, Zhu H, Hong K, et al. Cyclic tripeptides from the halotolerant fungus Aspergillus sclerotiorum PT06-1. J Nat Prod. 2010 Jun 25;73(6):1133-7. doi: 10.1021/np100198h. View Source
• [2] Patent Application 20250207167. Aspergillus (Zhejiang University of Technology). View Source